87-03-6

2-Naphthalenesulfonic acid, 7,7'-iminobis[4-hydroxy-

Usually In Stock

• CAS RN:
• 87-03-6

• Formula:
• C20H15NO8S2

• InChI:
• InChI=1S/C20H15NO8S2/c22-19-9-15(30(24,25)26)7-11-5-13(1-3-17(11)19)21-14-2-4-18-12(6-14)8-16(10-20(18)23)31(27,28)29/h1-10,21-23H,(H,24,25,26)(H,27,28,29)

• InChIKey:
• BQVLLTHCZQAJNH-UHFFFAOYSA-N

• Rhoduline Acid is a bioactive chemical.

Harmol

In Stock

• CAS RN:
• 487-03-6

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c1-7-12-10(4-5-13-7)9-3-2-8(15)6-11(9)14-12/h2-6,14-15H,1H3

• InChIKey:
• SATMZMMKDDTOSQ-UHFFFAOYSA-N

• Harmol is an analytical reference standard categorized as a β-carboline alkaloid. Harmol has been found in Psilocybe mushrooms. This product is intended for research and forensic applications.
  Harmol is a natural autophagy inducer, leading to apoptosis in U251MG human glioma cells through the downregulation of survivin.
  

4-Chloro-3-(trifluoromethyl)-L-phenylalanine

In Stock

• CAS RN:
• 63687-03-6

• Formula:
• C10H9ClF3NO2

• InChI:
• InChI=1S/C10H9ClF3NO2/c11-7-2-1-5(4-8(15)9(16)17)3-6(7)10(12,13)14/h1-3,8H,4,15H2,(H,16,17)/t8-/m0/s1

• InChIKey:
• LHPSDJVDEMVFGM-QMMMGPOBSA-N

• 4-Chloro-3-(trifluoromethyl)-L-phenylalanine is a useful research compound. Its molecular formula is C10H9ClF3NO2 and its molecular weight is 267.63 g/mol. The purity is usually 95%.

Avafortan

• CAS RN:
• 13987-03-6

• Formula:
• C45H64N8Na2O10S2

• InChI:
• InChI=1S/C19H32N2O2.2C13H17N3O4S.2Na/c1-5-21(6-2)14-13-20-18(17-10-8-7-9-11-17)19(22)23-15-12-16(3)4;2*1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;;/h7-11,16,18,20H,5-6,12-15H2,1-4H3;2*4-8H,9H2,1-3H3,(H,18,19,20);;/q;;;2*+1/p-2

• InChIKey:
• BDLIUDMKOFUDEO-UHFFFAOYSA-L

• Avafortan, also known as Avafortan, is a useful research compound. Its molecular formula is C45H64N8Na2O10S2 and its molecular weight is 987.2 g/mol. The purity is usually 95%.

6-Chloro-5-nitropyridin-2-amine

In Stock

• CAS RN:
• 84487-03-6

• Formula:
• C5H4ClN3O2

• InChI:
• InChI=1S/C5H4ClN3O2/c6-5-3(9(10)11)1-2-4(7)8-5/h1-2H,(H2,7,8)

• InChIKey:
• XVJLWPXRQLPUPT-UHFFFAOYSA-N

• 6-Chloro-5-nitropyridin-2-amine is a useful research compound. Its molecular formula is C5H4ClN3O2 and its molecular weight is 173.56 g/mol. The purity is usually 95%.

2,5-Dimethoxybenzoylacetonitrile

In Stock

• CAS RN:
• 898787-03-6

• Formula:
• C11H11NO3

• InChI:
• InChI=1S/C11H11NO3/c1-14-8-3-4-11(15-2)9(7-8)10(13)5-6-12/h3-4,7H,5H2,1-2H3

• InChIKey:
• NMSZWIOGJISPEO-UHFFFAOYSA-N

• 2,5-Dimethoxybenzoylacetonitrile is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.

6-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one

In Stock

• CAS RN:
• 128487-03-6

• Formula:
• C11H9FN2O

• InChI:
• InChI=1S/C11H9FN2O/c12-7-3-1-2-6-9-8(14-10(6)7)4-5-13-11(9)15/h1-3,14H,4-5H2,(H,13,15)

• InChIKey:
• LGZNWWUSMJZYTQ-UHFFFAOYSA-N

• 6-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-1-one is a useful research compound. Its molecular formula is C11H9FN2O and its molecular weight is 204.2 g/mol. The purity is usually 95%.

N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-propyloxalamide

In Stock

• CAS RN:
• 872987-03-6

• Formula:
• C17H24FN3O5S

• InChI:
• InChI=1S/C17H24FN3O5S/c1-3-7-19-16(22)17(23)20-11-15-21(8-4-9-26-15)27(24,25)14-6-5-13(18)10-12(14)2/h5-6,10,15H,3-4,7-9,11H2,1-2H3,(H,19,22)(H,20,23)

• InChIKey:
• LYUVTRZXPCJRPE-UHFFFAOYSA-N

• N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-propyloxalamide is a useful research compound. Its molecular formula is C17H24FN3O5S and its molecular weight is 401.45. The purity is usually 95%.

Tert-butyl(2-methylbutyl)amine

In Stock

• CAS RN:
• 160287-03-6

• Formula:
• C9H21N

• InChI:
• InChI=1S/C9H21N/c1-6-8(2)7-10-9(3,4)5/h8,10H,6-7H2,1-5H3

• InChIKey:
• NQMXCUHVJMOJKT-UHFFFAOYSA-N

• Tert-butyl(2-methylbutyl)amine is a useful research compound. Its molecular formula is C9H21N and its molecular weight is 143.27 g/mol. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)-1-{2-[(4-ethylphenyl)amino]-2-oxoethyl}-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide

In Stock

• CAS RN:
• 893787-03-6

• Formula:
• C30H28N4O6

• InChI:
• InChI=1S/C30H28N4O6/c1-3-13-33-29(37)23-11-8-21(28(36)31-16-20-7-12-25-26(14-20)40-18-39-25)15-24(23)34(30(33)38)17-27(35)32-22-9-5-19(4-2)6-10-22/h3,5-12,14-15H,1,4,13,16-18H2,2H3,(H,31,36)(H,32,35)

• InChIKey:
• KGSHOBPAQMHYDE-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)-1-{2-[(4-ethylphenyl)amino]-2-oxoethyl}-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C30H28N4O6 and its molecular weight is 540.576. The purity is usually 95%.

N-[(5-methylthiophen-2-yl)methyl]cyclopentanamine

Usually In Stock

• CAS RN:
• 893587-03-6

• Formula:
• C11H17NS

• InChI:
• InChI=1S/C11H17NS/c1-9-6-7-11(13-9)8-12-10-4-2-3-5-10/h6-7,10,12H,2-5,8H2,1H3

• InChIKey:
• JQILXIYTTWRAAG-UHFFFAOYSA-N

• N-[(5-methylthiophen-2-yl)methyl]cyclopentanamine is a useful research compound. Its molecular formula is C11H17NS and its molecular weight is 195.33 g/mol. The purity is usually 95%.

1-methyl-5-(2,2,2-trifluoroacetyl)-1H-pyrrole-3-carbaldehyde

Usually In Stock

• CAS RN:
• 128887-03-6

• Formula:
• C8H6F3NO2

• InChI:
• InChI=1S/C8H6F3NO2/c1-12-3-5(4-13)2-6(12)7(14)8(9,10)11/h2-4H,1H3

• InChIKey:
• RPBIKALRDWRLFU-UHFFFAOYSA-N

• 1-methyl-5-(2,2,2-trifluoroacetyl)-1H-pyrrole-3-carbaldehyde, also known as 1-methyl-5-(2,2,2-trifluoroacetyl)-1H-pyrrole-3-carbaldehyde, is a useful research compound. Its molecular formula is C8H6F3NO2 and its molecular weight is 205.136. The purity is usually 95%.

3-chloro-2-methyl-N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1234887-03-6

• Formula:
• C20H24ClN3O4S

• InChI:
• InChI=1S/C20H24ClN3O4S/c1-14-17(21)6-3-7-18(14)29(27,28)22-13-15-8-11-24(12-9-15)20(26)16-5-4-10-23(2)19(16)25/h3-7,10,15,22H,8-9,11-13H2,1-2H3

• InChIKey:
• ATEZCSIDFIAUND-UHFFFAOYSA-N

• 3-chloro-2-methyl-N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H24ClN3O4S and its molecular weight is 437.94. The purity is usually 95%.

tert-Butyl 4-((4-chloro-6-methylpyrimidin-2-yl)oxy)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1289387-03-6

• Formula:
• C15H22ClN3O3

• InChI:
• InChI=1S/C15H22ClN3O3/c1-10-9-12(16)18-13(17-10)21-11-5-7-19(8-6-11)14(20)22-15(2,3)4/h9,11H,5-8H2,1-4H3

• InChIKey:
• SODGHRCAAAUGTM-UHFFFAOYSA-N

• Tert-Butyl 4-((4-chloro-6-methylpyrimidin-2-yl)oxy)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H22ClN3O3 and its molecular weight is 327.81. The purity is usually 95%.

3-acetyl-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797887-03-6

• Formula:
• C19H23NO4S

• InChI:
• InChI=1S/C19H23NO4S/c1-4-19(24-3,17-10-6-5-7-11-17)14-20-25(22,23)18-12-8-9-16(13-18)15(2)21/h5-13,20H,4,14H2,1-3H3

• InChIKey:
• FKGAOFHIIUBFBC-UHFFFAOYSA-N

• 3-acetyl-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H23NO4S and its molecular weight is 361.46. The purity is usually 95%.

6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine

Usually In Stock

• CAS RN:
• 2379987-03-6

• Formula:
• C16H18BrN7O

• InChI:
• InChI=1S/C16H18BrN7O/c1-11-20-21-14-4-5-15(22-24(11)14)23-6-2-3-12(9-23)10-25-16-18-7-13(17)8-19-16/h4-5,7-8,12H,2-3,6,9-10H2,1H3

• InChIKey:
• OCKXOGLOHWOXAK-UHFFFAOYSA-N

• 6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C16H18BrN7O and its molecular weight is 404.272. The purity is usually 95%.

N-[(5-Methyl-2-thienyl)methyl]cyclopentanamine hydrochloride

• CAS RN:
• 1048664-90-9; 893587-03-6

• Formula:
• C11H18ClNS

• InChI:
• InChI=1S/C11H17NS.ClH/c1-9-6-7-11(13-9)8-12-10-4-2-3-5-10;/h6-7,10,12H,2-5,8H2,1H3;1H

• InChIKey:
• NXMVMIRZXMKHDK-UHFFFAOYSA-N

• N-[(5-Methyl-2-thienyl)methyl]cyclopentanamine hydrochloride is a useful research compound. Its molecular formula is C11H18ClNS and its molecular weight is 231.78. The purity is usually 95%.